4-(2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)acetamido)benzamide

• IUPAC Name: 4-[[2-(6-oxo-4-phenylpyrimidin-1-yl)acetyl]amino]benzamide
• InChI: InChI=1S/C19H16N4O3/c20-19(26)14-6-8-15(9-7-14)22-17(24)11-23-12-21-16(10-18(23)25)13-4-2-1-3-5-13/h1-10,12H,11H2,(H2,20,26)(H,22,24)
• InChI Key: OXYFAPXVFZIUIE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=O)N(C=N2)CC(=O)NC3=CC=C(C=C3)C(=O)N
• Molecular Formula: C19H16N4O3
• Molecular Weight: 348.4 g/mol

Description

4-(2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)acetamido)benzamide, also known as OPB-31121, is a small molecule inhibitor that has been extensively studied for its potential use in cancer therapy. This compound belongs to the class of benzamides and has shown promising results in preclinical studies.

Mechanism of Action

The mechanism of action of 4-(2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)acetamido)benzamide involves the inhibition of the bromodomain and extra-terminal (BET) family of proteins. These proteins play a crucial role in the regulation of gene expression, and their dysregulation has been linked to various diseases, including cancer. By inhibiting BET proteins, 4-(2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)acetamido)benzamide can prevent the expression of genes that are essential for cancer cell survival and proliferation.
Biochemical and Physiological Effects:
4-(2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)acetamido)benzamide has been shown to have several biochemical and physiological effects. In preclinical studies, it has been demonstrated to inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit the expression of genes that are essential for cancer cell survival. 4-(2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)acetamido)benzamide has also been shown to have minimal toxicity in normal cells, making it a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)acetamido)benzamide in lab experiments is its specificity for BET proteins. This compound has been shown to selectively inhibit BET proteins, which reduces the risk of off-target effects. However, one limitation of using 4-(2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)acetamido)benzamide is its low solubility, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research on 4-(2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)acetamido)benzamide. One potential application is in combination therapy with other cancer drugs. Studies have shown that combining 4-(2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)acetamido)benzamide with other cancer drugs can enhance their efficacy and reduce the risk of drug resistance. Another future direction is in the development of more potent and selective BET inhibitors. Researchers are currently working on developing BET inhibitors with improved potency and selectivity, which could lead to more effective cancer therapies.
Conclusion:
4-(2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)acetamido)benzamide is a promising small molecule inhibitor that has shown potential for use in cancer therapy. Its specificity for BET proteins and minimal toxicity in normal cells make it a promising candidate for further research. While there are limitations to its use in lab experiments, there are several future directions for the research on 4-(2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)acetamido)benzamide, including combination therapy and the development of more potent and selective BET inhibitors.

Scientific Research Applications

4-(2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)acetamido)benzamide has been extensively studied for its potential use in cancer therapy. It has been shown to inhibit the growth and proliferation of various cancer cell lines, including breast, lung, and prostate cancer cells. Studies have also demonstrated that 4-(2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)acetamido)benzamide can induce apoptosis in cancer cells, which is a process of programmed cell death.